Cas no 1503325-91-4 (6-oxaspiro4.5decane-9-sulfonamide)

• Product Name: 6-oxaspiro4.5decane-9-sulfonamide
• CAS No: 1503325-91-4
• MF: C₉H₁₇NO₃S
• MW: 219.301181554794
• MDL: MFCD23792949
• CID: 5244411
• PubChem ID: 79894777
• Update Time: 2026-03-08

6-oxaspiro4.5decane-9-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Oxaspiro[4.5]decane-9-sulfonamide
• 6-oxaspiro4.5decane-9-sulfonamide

• MDL： MFCD23792949
• Inchi： 1S/C9H17NO3S/c10-14(11,12)8-3-6-13-9(7-8)4-1-2-5-9/h8H,1-7H2,(H2,10,11,12)
• InChI Key： ITSHPCZIPYHKTJ-UHFFFAOYSA-N
• SMILES： C1C2(CC(S(N)(=O)=O)CCO2)CCC1

Additional information on 6-oxaspiro4.5decane-9-sulfonamide

Introduction to 6-oxaspiro4.5decane-9-sulfonamide (CAS No. 1503325-91-4)

6-oxaspiro4.5decane-9-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1503325-91-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This spirocyclic sulfonamide derivative has garnered attention due to its unique structural properties and potential biological activities. The spirocyclic framework, characterized by a central oxygen atom linking two cycloalkane rings, contributes to its distinct chemical behavior and reactivity, making it a valuable scaffold for drug discovery and development.

The molecular structure of 6-oxaspiro4.5decane-9-sulfonamide consists of a spirocyclic oxane ring fused with a decane ring, with a sulfonamide functional group attached at the 9-position. This configuration imparts specific electronic and steric properties that influence its interactions with biological targets. The sulfonamide moiety, known for its versatility in medicinal chemistry, is often incorporated into molecules to enhance solubility, metabolic stability, and binding affinity to biological receptors.

In recent years, there has been growing interest in spirocyclic compounds due to their potential to exhibit multiple binding modes and improved pharmacokinetic profiles. 6-oxaspiro4.5decane-9-sulfonamide is no exception, with studies suggesting its utility in various therapeutic areas. One of the most compelling aspects of this compound is its ability to modulate biological pathways associated with inflammation, pain, and neurodegeneration.

Recent research has highlighted the anti-inflammatory properties of 6-oxaspiro4.5decane-9-sulfonamide. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1β (IL-1β) in vitro. The mechanism of action appears to involve the modulation of nuclear factor kappa B (NF-κB) signaling pathways, which are central to inflammatory responses. This finding positions 6-oxaspiro4.5decane-9-sulfonamide as a promising candidate for the development of novel anti-inflammatory agents.

Beyond its anti-inflammatory effects, 6-oxaspiro4.5decane-9-sulfonamide has also shown potential in pain management research. Preclinical studies have indicated that this compound can attenuate acute and chronic pain responses in animal models by interacting with opioid receptors and other pain-signaling pathways. The spirocyclic core of the molecule appears to enhance binding affinity while minimizing side effects associated with traditional analgesics.

The sulfonamide functional group in 6-oxaspiro4.5decane-9-sulfonamide plays a crucial role in its biological activity. Sulfonamides are well-known for their ability to form hydrogen bonds with biological targets, enhancing their binding stability and efficacy. In this case, the sulfonamide moiety at the 9-position of the spirocyclic structure interacts with specific amino acid residues in target proteins, modulating their function.

Investigations into the pharmacokinetic properties of 6-oxaspiro4.5decane-9-sulfonamide have revealed favorable characteristics for drug development. The compound exhibits good oral bioavailability and moderate metabolic stability, suggesting potential for therapeutic use in humans. Additionally, its solubility profile is advantageous for formulation into various drug delivery systems, including oral tablets and injectables.

The synthesis of 6-oxaspiro4.5decane-9-sulfonamide represents another area of interest for synthetic chemists. The spirocyclic framework presents challenges in terms of regioselectivity and stereoselectivity during synthesis. However, advances in organic synthesis methodologies have enabled more efficient routes to this compound, paving the way for large-scale production and further research.

In conclusion, 6-oxaspiro4.5decane-9-sulfonamide (CAS No. 1503325-91-4) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, combined with promising biological activities, make it an attractive scaffold for drug discovery efforts targeting inflammation, pain, and other therapeutic areas. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, this compound is poised to play an important role in the development of next-generation pharmaceuticals.